
An In-depth Technical Guide to 4-Bromo-3-
fluoro-2-hydroxybenzaldehyde

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-Bromo-3-fluoro-2-

hydroxybenzaldehyde

Cat. No.: B1529497 Get Quote

This guide provides a comprehensive technical overview of 4-bromo-3-fluoro-2-
hydroxybenzaldehyde, a halogenated salicylaldehyde derivative of interest to researchers

and professionals in drug discovery, medicinal chemistry, and materials science. Given its

unique substitution pattern, this compound presents intriguing possibilities as a versatile

building block for the synthesis of complex molecular architectures. This document

consolidates available data on its chemical and physical properties, spectroscopic

characteristics, potential synthetic routes, and prospective applications, with a strong emphasis

on scientific integrity and practical insights.

Chemical Identity and Physicochemical Properties
4-Bromo-3-fluoro-2-hydroxybenzaldehyde is a polysubstituted aromatic aldehyde. Its core

structure is a benzene ring functionalized with a bromo, a fluoro, a hydroxyl, and a formyl

group. The strategic placement of these substituents, particularly the ortho-hydroxyl group to

the aldehyde, allows for intramolecular hydrogen bonding, which influences its chemical

behavior and physical properties.
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Property Value Source(s)

IUPAC Name
4-bromo-3-fluoro-2-

hydroxybenzaldehyde
[1]

CAS Number 1427373-29-2 [1]

Molecular Formula C₇H₄BrFO₂ [1]

Molecular Weight 219.01 g/mol [2]

Physical Form Solid [1]

Appearance
White to light yellow crystalline

powder (based on isomers)
[3][4]

Melting Point

Data not available for this

specific isomer. For

comparison, the melting point

of 4-Bromo-3-

fluorobenzaldehyde is 54-60

°C[3], and that of 4-Bromo-2-

hydroxybenzaldehyde is 50-54

°C.[5]

Storage 4°C, stored under nitrogen [1]

Solubility

Poor solubility in water is

expected. Soluble in common

organic solvents like methanol,

DMSO, and ethyl acetate

(inferred from related

compounds).

[5][6]

Structural Diagram:
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4-Bromo-3-fluorophenol

4-Bromo-3-fluoro-2-hydroxybenzaldehyde

Reimer-Tiemann Reaction

1. CHCl₃, NaOH
2. H₃O⁺
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Obtain Material and SDS

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Fume Hood

Weigh Solid Carefully

Dissolve in Solvent

Perform Reaction

Quench and Extract

Dispose of Waste Properly

Purify Product

Store in a Cool, Dry, Dark Place
Under Inert Atmosphere

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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